Cas no 146801-07-2 (2-[hydroxy(pentadecoxy)phosphoryl]oxyethyl-trimethylazanium)
2-[hydroxy(pentadecoxy)phosphoryl]oxyethyl-trimethylazanium Chemical and Physical Properties
Names and Identifiers
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- 2-[hydroxy(pentadecoxy)phosphoryl]oxyethyl-trimethylazanium
- FOS-CHOLINE?-15, SOL-GRADE?
- MFCD07186265
- 146801-07-2
- Pentadecyl (2-(trimethylammonio)ethyl) phosphate
- Fos-choline -15,sol-grade
- PENTADECYLPHOSPHOCHOLINE
- A909140
- Pentadecyl(2-(trimethylammonio)ethyl)phosphate
- F14807
-
- MDL: MFCD07186265
- Inchi: 1S/C20H44NO4P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-19-24-26(22,23)25-20-18-21(2,3)4/h5-20H2,1-4H3
- InChI Key: HITMISAYDYAKTA-UHFFFAOYSA-N
- SMILES: P(=O)([O-])(OCCCCCCCCCCCCCCC)OCC[N+](C)(C)C
Computed Properties
- Exact Mass: 393.30079588g/mol
- Monoisotopic Mass: 393.30079588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 19
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 58.6Ų
2-[hydroxy(pentadecoxy)phosphoryl]oxyethyl-trimethylazanium Security Information
- Storage Condition:(BD634898)
2-[hydroxy(pentadecoxy)phosphoryl]oxyethyl-trimethylazanium Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1582853-1g |
1-(Trimethylammonio)heptadecan-2-yl hydrogen phosphate |
146801-07-2 | 98% | 1g |
¥999 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1582853-5g |
1-(Trimethylammonio)heptadecan-2-yl hydrogen phosphate |
146801-07-2 | 98% | 5g |
¥3183 | 2023-04-15 | |
| Ambeed | A151073-5g |
Pentadecyl (2-(trimethylammonio)ethyl) phosphate |
146801-07-2 | 97% | 5g |
$990.0 | 2024-04-23 | |
| Crysdot LLC | CD13022320-1g |
Pentadecyl (2-(trimethylammonio)ethyl) phosphate |
146801-07-2 | 97% | 1g |
$490 | 2024-07-18 | |
| abcr | AB464112-1g |
Pentadecylphosphocholine; . |
146801-07-2 | 1g |
€191.80 | 2024-04-19 | ||
| abcr | AB464112-5g |
Pentadecylphosphocholine; . |
146801-07-2 | 5g |
€662.20 | 2024-04-19 |
2-[hydroxy(pentadecoxy)phosphoryl]oxyethyl-trimethylazanium Suppliers
2-[hydroxy(pentadecoxy)phosphoryl]oxyethyl-trimethylazanium Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 2-[hydroxy(pentadecoxy)phosphoryl]oxyethyl-trimethylazanium
Comprehensive Guide to 2-[hydroxy(pentadecoxy)phosphoryl]oxyethyl-trimethylazanium (CAS No. 146801-07-2)
2-[hydroxy(pentadecoxy)phosphoryl]oxyethyl-trimethylazanium (CAS No. 146801-07-2) is a specialized phospholipid derivative with significant applications in biochemical research, pharmaceutical formulations, and industrial processes. This compound, characterized by its unique quaternary ammonium and phosphoryloxyethyl structure, has garnered attention for its surfactant properties and potential in drug delivery systems. Researchers and industry professionals frequently search for phospholipid derivatives, quaternary ammonium compounds, and CAS 146801-07-2 applications, reflecting its growing relevance in modern science.
The molecular structure of 2-[hydroxy(pentadecoxy)phosphoryl]oxyethyl-trimethylazanium includes a pentadecoxy chain, which contributes to its amphiphilic nature. This property makes it valuable in lipid bilayer studies and membrane mimetics, areas of high interest in biotechnology and nanotechnology. Recent trends in green chemistry and sustainable materials have also highlighted the compound's potential as an eco-friendly surfactant, aligning with global efforts to reduce environmental impact.
In pharmaceutical research, CAS 146801-07-2 is explored for its role in drug encapsulation and targeted delivery systems. Its ability to form stable micelles and liposomes makes it a candidate for improving the bioavailability of poorly soluble drugs. Searches for phospholipid-based drug carriers and advanced drug delivery technologies often lead to discussions about this compound, underscoring its importance in cutting-edge medical applications.
The industrial applications of 2-[hydroxy(pentadecoxy)phosphoryl]oxyethyl-trimethylazanium extend to cosmetic formulations and personal care products, where its emulsifying and stabilizing properties are highly valued. With the rising demand for bio-based ingredients in cosmetics, this compound is increasingly featured in formulations aimed at sensitive skin and eco-conscious consumers. Keywords like natural surfactants and cosmetic-grade phospholipids are frequently associated with its use in this sector.
From a synthetic chemistry perspective, the preparation of CAS 146801-07-2 involves phosphorylation and quaternization reactions, which are topics of interest for chemists optimizing green synthesis routes. The compound's purity and stability are critical for its performance in various applications, driving research into analytical methods for phospholipids and quality control in specialty chemicals.
Market analyses indicate a growing demand for specialty phospholipids like 2-[hydroxy(pentadecoxy)phosphoryl]oxyethyl-trimethylazanium, particularly in North America and Europe. This trend is fueled by advancements in nanomedicine and biodegradable materials, sectors that prioritize innovative and sustainable solutions. Searches for phospholipid market trends and CAS 146801-07-2 suppliers reflect this commercial interest.
In summary, 2-[hydroxy(pentadecoxy)phosphoryl]oxyethyl-trimethylazanium (CAS No. 146801-07-2) is a versatile compound with broad applications in research, pharmaceuticals, and cosmetics. Its unique structure and properties align with contemporary scientific and industrial priorities, making it a subject of ongoing exploration and innovation. For those seeking detailed technical data or application guidelines, further literature and supplier resources are available to support its safe and effective use.
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